Cas no 18904-54-6 (Corynantheine)

Corynantheine Properties

Names and Identifiers

• Indolo[2,3-a]quinolizine-2-aceticacid, 3-ethenyl-1,2,3,4,6,7,12,12b-octahydro-a-(methoxymethylene)-, methyl ester, (aE,2S,3R,12bS)-
• Corynantheine
• Indolo[2,3-a]quinolizine-2-aceticacid, 3-ethenyl-1,2,3,4,6,7,12,12b-octahydro-a-(methoxymethylene)-, methyl ester, (aE,2S,3R,
• methyl (Z)-2-[(2S,3R,12bS)-3-ethenyl-1,2,3,4,6,7,12,12b-octahydroindolo[2,3-a]quinolizin-2-yl]-3-methoxyprop-2-enoate
• 17-methoxy-coryna-16,18-diene-16-carboxylic acid methyl ester
• hirsuteine
• Brn 0096586
• (16E)-16,17,18,19-Tetradehydro-17-methoxycorynan-16-carboxylic acid methyl ester
• 17,18-Secoyohimban-16-carboxylic acid, 16,17,18,19-tetradehydro-17-methoxy-, methyl ester, (E)-
• +Expand

• InChIKey： TZUGIFAYWNNSAO-CPHCKLLXSA-N
• Inchi： InChI=1S/C22H26N2O3/c1-4-14-12-24-10-9-16-15-7-5-6-8-19(15)23-21(16)20(24)11-17(14)18(13-26-2)22(25)27-3/h4-8,13-14,17,20,23H,1,9-12H2,2-3H3/b18-13-/t14-,17-,20-/m0/s1
• SMILES： CO/C=C(/[C@H]1C[C@H]2C3NC4=CC=CC=C4C=3CCN2C[C@@H]1C=C)\C(OC)=O

Computed Properties

• Exact Mass: 366.19400

Experimental Properties

• LogP: 3.53040
• PSA: 54.56000
• Refractive Index: 1.6500 (estimate)
• Boiling Point: 497.22°C (rough estimate)
• Melting Point: 103-107°; mp 165-166°
• Color/Form: Powder
• Specific Rotation: D +28° (c = 1 in methanol)
• Density: 1.1686 (rough estimate)